Cas no 2228598-63-6 (4-(2,2-difluoroacetyl)benzene-1-sulfonyl chloride)

• Product Name: 4-(2,2-difluoroacetyl)benzene-1-sulfonyl chloride
• CAS No: 2228598-63-6
• MF: C₈H₅ClF₂O₃S
• MW: 254.638307332993
• CID: 6095909
• PubChem ID: 137963903
• Update Time: 2023-12-26

4-(2,2-difluoroacetyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoroacetyl)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 4-(2,2-difluoroacetyl)-
• EN300-1707734
• 2228598-63-6
• 4-(2,2-Difluoroacetyl)benzenesulfonyl chloride
• starbld0029768

• Inchi： 1S/C8H5ClF2O3S/c9-15(13,14)6-3-1-5(2-4-6)7(12)8(10)11/h1-4,8H
• InChI Key： RDCBCVHLZOUZBY-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C(C(F)F)=O)C=C1

Computed Properties

• Exact Mass: 253.9615992g/mol
• Monoisotopic Mass: 253.9615992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 349.3±37.0 °C(Predicted)